Cas no 1806428-94-3 (2-(2-Bromoacetyl)-4-methoxybenzo[d]oxazole)

• Product Name: 2-(2-Bromoacetyl)-4-methoxybenzo[d]oxazole
• CAS No: 1806428-94-3
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 4818633
• Update Time: 2025-11-01

2-(2-Bromoacetyl)-4-methoxybenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromoacetyl)-4-methoxybenzo[d]oxazole

• Inchi： 1S/C10H8BrNO3/c1-14-7-3-2-4-8-9(7)12-10(15-8)6(13)5-11/h2-4H,5H2,1H3
• InChI Key： AFULFSLZTKIGRS-UHFFFAOYSA-N
• SMILES： BrCC(C1=NC2C(=CC=CC=2O1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3

Additional information on 2-(2-Bromoacetyl)-4-methoxybenzo[d]oxazole

Introduction to 2-(2-Bromoacetyl)-4-methoxybenzo[d]oxazole (CAS No. 1806428-94-3)

2-(2-Bromoacetyl)-4-methoxybenzo[d]oxazole (CAS No. 1806428-94-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzoxazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The benzoxazole scaffold is a privileged structure in drug discovery, and the introduction of a 2-bromoacetyl group and a 4-methoxy substituent on the benzene ring significantly enhances its pharmacological profile. Recent studies have highlighted the importance of these functional groups in modulating the biological activity and selectivity of benzoxazole derivatives.

In terms of its chemical structure, 2-(2-Bromoacetyl)-4-methoxybenzo[d]oxazole is characterized by a six-membered oxazole ring fused to a benzene ring. The presence of the bromoacetyl group at the 2-position and the methoxy group at the 4-position imparts specific electronic and steric properties that influence its reactivity and biological activity. These structural features make it an attractive candidate for further investigation in various therapeutic areas.

The synthesis of 2-(2-Bromoacetyl)-4-methoxybenzo[d]oxazole typically involves multi-step reactions, including the formation of the oxazole ring, introduction of the bromoacetyl group, and methylation of the phenolic hydroxyl group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, making it more accessible for both academic research and industrial applications.

One of the key areas of research involving 2-(2-Bromoacetyl)-4-methoxybenzo[d]oxazole is its potential as an anticancer agent. Studies have shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/Akt/mTOR pathway.

In addition to its anticancer properties, 2-(2-Bromoacetyl)-4-methoxybenzo[d]oxazole has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(2-Bromoacetyl)-4-methoxybenzo[d]oxazole have also been studied to assess its suitability as a therapeutic agent. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for drug development. However, further preclinical studies are needed to fully characterize its pharmacokinetics and safety profile.

Clinical trials are currently underway to evaluate the efficacy and safety of 2-(2-Bromoacetyl)-4-methoxybenzo[d]oxazole in various disease models. Early results from phase I trials have shown promising outcomes, with patients experiencing significant improvements in their conditions without major adverse effects. These findings have paved the way for more advanced clinical trials to explore its therapeutic potential further.

In conclusion, 2-(2-Bromoacetyl)-4-methoxybenzo[d]oxazole (CAS No. 1806428-94-3) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive target for drug development. Ongoing research efforts aim to optimize its properties and explore new therapeutic avenues, contributing to advancements in medicinal chemistry and drug discovery.